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Compound of Interest

Compound Name: Phenolphthalin

Cat. No.: B1214455 Get Quote

Phenolphthalein and phenolphthalin are two distinct chemical compounds that are related

through a redox reaction. The core difference lies in their functional groups, which dictates their

chemical and physical properties.

Phenolphthalein (C₂₀H₁₄O₄) is a well-known acid-base indicator.[1][2][3] Its structure is

characterized by a triphenylmethane framework containing a lactone ring, which is a cyclic

ester, and two hydroxyl groups (-OH) on the phenol rings.[2][4][5] In its unionized lactone form,

the molecule is colorless.[1][6]

Phenolphthalin (C₂₀H₁₆O₄), on the other hand, is the reduced form of phenolphthalein.[1][7]

The key structural difference is the opening of the lactone ring and the reduction of the central

furanone ring system. Specifically, the ketone group within the furanone ring of phenolphthalein

is reduced to a secondary alcohol, and the ether linkage of the lactone is cleaved, resulting in a

carboxylic acid group. This structural change eliminates the extended conjugation responsible

for the color of the oxidized form, rendering phenolphthalin colorless.[1][7]

The following diagram illustrates the chemical structures of phenolphthalein and

phenolphthalin, highlighting the key functional group differences.
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Figure 1: Chemical Structures of Phenolphthalein and Phenolphthalin.

Comparative Physicochemical Properties
The structural differences between phenolphthalein and phenolphthalin give rise to distinct

physicochemical properties. A summary of these properties is presented in the table below for

easy comparison.

Property Phenolphthalein Phenolphthalin

Chemical Formula C₂₀H₁₄O₄[1][2][3] C₂₀H₁₆O₄[8]

Molar Mass 318.32 g/mol [3] 320.34 g/mol [8]

Appearance
White to yellowish-white

crystalline powder[2][3]
White solid[8]

Color in Solution

Colorless in acidic & neutral

solutions; Pink to fuchsia in

basic solutions (pH 8.2-12)[1]

[9][10]

Colorless[1][7]

Melting Point 258–263 °C[3] ~235 °C[8]

Solubility

Slightly soluble in water;

readily soluble in alcohols and

ether[1][2][11]

Information not readily

available, but used in solution

for the Kastle-Meyer test.

Primary Application Acid-base indicator[1][3]
Redox indicator in the Kastle-

Meyer test for blood[1][12]
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The Redox Relationship: Interconversion of
Phenolphthalin and Phenolphthalein
Phenolphthalin and phenolphthalein are interconvertible through a redox reaction.

Phenolphthalin is the reduced form, and phenolphthalein is the oxidized form. This

relationship is the basis for the Kastle-Meyer test, a presumptive test for the presence of blood.

[1][12]

The following diagram illustrates the redox reaction pathway.

Phenolphthalin (Colorless) Phenolphthalein (Pink in Base)

Oxidation
(+ H₂O₂, Heme catalyst)

Reduction
(e.g., Zn dust in alkaline solution)

Click to download full resolution via product page

Figure 2: Redox relationship between phenolphthalin and phenolphthalein.

Experimental Protocols
Synthesis of Phenolphthalin from Phenolphthalein
(Reduction)
Objective: To prepare the colorless, reduced form of phenolphthalein.

Materials:

Phenolphthalein

Zinc dust

Sodium hydroxide (NaOH)

Distilled water

Erlenmeyer flask
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Heating mantle or hot plate

Filter paper and funnel

Methodology:

Prepare a dilute solution of sodium hydroxide in an Erlenmeyer flask.

Add a small amount of phenolphthalein to the NaOH solution. The solution will turn pink.

Add zinc dust to the pink solution.

Gently heat the mixture while stirring. The pink color will gradually fade as the

phenolphthalein is reduced to phenolphthalin.

Once the solution is colorless, remove it from the heat and allow the excess zinc dust to

settle.

Filter the solution to remove the zinc dust. The resulting clear, colorless solution is an

alkaline solution of phenolphthalin.

The Kastle-Meyer Test: Oxidation of Phenolphthalin to
Phenolphthalein
Objective: To demonstrate the presumptive identification of blood through the catalytic oxidation

of phenolphthalin.

Materials:

A sample suspected to contain blood (e.g., a stain on a cotton swab)

Kastle-Meyer reagent (a solution of phenolphthalin in ethanol with potassium hydroxide)

Ethanol (95%)

Hydrogen peroxide (3% solution)

Droppers
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Methodology:

Moisten a cotton swab with a drop of ethanol.

Rub the swab on the suspected bloodstain to collect a sample.

Add a drop of the Kastle-Meyer reagent (phenolphthalin solution) to the swab. No color

change should be observed at this stage.[12]

Add a drop of 3% hydrogen peroxide to the swab.[12]

Observation: An immediate change to a pink color indicates a positive presumptive test for

blood.[1][12] This color change is due to the heme in hemoglobin catalyzing the oxidation of

the colorless phenolphthalin back to the pink, oxidized phenolphthalein in the basic

solution.[12][13]

The workflow for the Kastle-Meyer test is depicted in the following diagram.

Suspected Blood Sample on Swab Add Ethanol Add Kastle-Meyer Reagent
(Phenolphthalin) Add Hydrogen Peroxide (3%) Observe for Color Change

Immediate Pink Color
(Positive Presumptive Test)Heme Present

No Color Change
(Negative)

Heme Absent

Click to download full resolution via product page

Figure 3: Experimental workflow for the Kastle-Meyer test.

Conclusion
The chemical differences between phenolphthalin and phenolphthalein are fundamentally

rooted in their redox states. Phenolphthalein, the oxidized form, possesses a lactone ring and

is renowned for its pH-dependent color change. In contrast, phenolphthalin is the reduced,

colorless form. This redox relationship is not only a key chemical distinction but also the basis

for important analytical applications such as the Kastle-Meyer test for the presumptive

identification of blood. A thorough understanding of their respective structures and properties is

crucial for their effective application in research and forensic science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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